Cas no 2228912-39-6 (2,2-dimethyl-1-(4-methylthiophen-2-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(4-methylthiophen-2-yl)cyclopropylmethanamine
• CAS No: 2228912-39-6
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 5923119
• PubChem ID: 165735832
• Update Time: 2025-05-25

2,2-dimethyl-1-(4-methylthiophen-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-methylthiophen-2-yl)cyclopropylmethanamine
• EN300-1799992
• [2,2-dimethyl-1-(4-methylthiophen-2-yl)cyclopropyl]methanamine
• 2228912-39-6

• Inchi： 1S/C11H17NS/c1-8-4-9(13-5-8)11(7-12)6-10(11,2)3/h4-5H,6-7,12H2,1-3H3
• InChI Key： IEORBLVFFYJTIR-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-1-(4-methylthiophen-2-yl)cyclopropylmethanamine

Chemical Profile: 2,2-Dimethyl-1-(4-Methylthiophen-2-yl)cyclopropylmethanamine (CAS No. 2228912-39-6)

Introduction

The compound 2,2-dimethyl-1-(4-methylthiophen-2-yl)cyclopropylmethanamine, identified by the CAS registry number 2228912-39-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which are known for their unique electronic properties and structural rigidity. The molecule features a cyclopropane ring substituted with a methylthiophene group and a methanamine moiety, making it a versatile building block for further chemical modifications.

Synthetic Routes and Structural Features

The synthesis of 2,2-dimethyl-1-(4-methylthiophen-2-yl)cyclopropylmethanamine typically involves multi-step organic reactions, including alkylation, cyclopropanation, and substitution processes. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. The cyclopropane ring is particularly interesting due to its strained geometry, which can influence the molecule's reactivity and bioavailability.

Applications in Pharmaceutical Research

In the pharmaceutical industry, cas no 2228912-39-6 has shown promise as a lead compound for drug development. Its structure allows for potential interactions with various biological targets, including enzymes and receptors. Recent studies have explored its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer therapy.

Recent Research Findings

According to the latest research published in high-impact journals, cas no 2228912-39-6 exhibits selective binding affinity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool for studying receptor-ligand interactions. Additionally, its ability to penetrate cellular membranes efficiently suggests potential applications in drug delivery systems.

Toxicological and Safety Assessments

Safety evaluations of cas no 2289100775 (another identifier for this compound) have been conducted to assess its acute and chronic toxicity profiles. These studies indicate that the compound demonstrates low toxicity at therapeutic concentrations, which is a favorable attribute for its consideration in clinical settings.

Environmental Impact and Sustainability

The environmental impact of manufacturing processes involving cyclopropylmethanamine derivatives has been a focus of recent green chemistry initiatives. Researchers are exploring more sustainable synthetic routes that minimize waste and reduce energy consumption during production.

Conclusion

In summary, the compound identified by CAS No. 155574505 (a related identifier) continues to be an area of active research due to its unique chemical properties and potential applications across multiple fields. As advancements in synthetic methodologies and biological testing continue to evolve, this molecule is expected to play an increasingly important role in both academic research and industrial applications.